Cas no 7538-98-9 (1H-Imidazole, 2-ethyl-4-methyl-, monoacetate)

• Product Name: 1H-Imidazole, 2-ethyl-4-methyl-, monoacetate
• CAS No: 7538-98-9
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 539638
• PubChem ID: 20518046
• Update Time: 2025-04-19

1H-Imidazole, 2-ethyl-4-methyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-ethyl-4-methyl-, monoacetate
• acetic acid,2-ethyl-5-methyl-1H-imidazole
• SCHEMBL11221125
• Acetic acid--2-ethyl-5-methyl-1H-imidazole (1/1)
• DTXSID20608320
• 2-ethyl-4-methyl-1H-imidazole acetate
• 7538-98-9
• 2-Ethyl-4-methyl imidazole acetate

• Inchi： 1S/C6H10N2.C2H4O2/c1-3-6-7-4-5(2)8-6;1-2(3)4/h4H,3H2,1-2H3,(H,7,8);1H3,(H,3,4)
• InChI Key： OBQCWYWUAMLDAT-UHFFFAOYSA-N
• SMILES： OC(C)=O.N1C(C)=CN=C1CC

Computed Properties

• Exact Mass: 170.10562
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98